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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 6-
Undecanol (CAS No. 23708-56-7), a secondary fatty alcohol. The following sections detail the
physical and chemical properties, toxicological data, fire and explosion hazards, and
recommended procedures for safe handling, storage, and emergency response. This document
Is intended for use by professionals in research and development environments.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Undecanol is presented in Table
1. It is important to note that some reported values, such as flash point, may vary across
different sources.

Table 1: Physical and Chemical Properties of 6-Undecanol
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Property Value Source(s)

Molecular Formula C11H240 [11.[2]

Molecular Weight 172.31 g/mol [1],[2]
White or colorless to light

Appearance yellow powder, lump, or clear ChemicalBook
liquid

Melting Point 24 10 26 °C [3]

Boiling Point 227 t0 229 °C @ 760 mmHg [3]

_ 94.00 °C (201.00 °F) (Tag
Flash Point [3]

Closed Cup, est.)

Vapor Pressure

0.013 mmHg @ 25 °C (est.)

[3]

Water Solubility

49.73 mg/L @ 25 °C (est.)

[3]

logP (Octanol/Water Partition

Coefficient)

3.508 - 4.249 (est.)

[41.[3]

Density

0.831 g/lcm?3

[5]

Toxicological Information

The toxicological properties of 6-Undecanol have not been fully investigated.[5] Much of the

available data is based on the general class of fatty alcohols or on isomers such as 1-

Undecanol. It is generally considered to be an irritant to the skin, eyes, and respiratory tract.[6]

Table 2: Toxicological Data

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H24O/c1-3-5-7-9-11(12)10-8-6-4-2/h11-12H,3-10H2,1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H24O/c1-3-5-7-9-11(12)10-8-6-4-2/h11-12H,3-10H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1587591.html
http://www.thegoodscentscompany.com/data/rw1587591.html
http://www.thegoodscentscompany.com/data/rw1587591.html
http://www.thegoodscentscompany.com/data/rw1587591.html
http://www.thegoodscentscompany.com/data/rw1587591.html
https://www.chemeo.com/cid/79-826-8/6-Undecanol
http://www.thegoodscentscompany.com/data/rw1587591.html
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Undecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Endpoint Result Species Method Source(s)
Not determined
Acute Oral for 6-Undecanol. Rat OECD Guideline 5]
a
Toxicity For 1-Undecanol: 401 (or similar)
LD50 = 3 g/kg
Not determined
Acute Dermal for 6-Undecanol. ) OECD Guideline
o Rabbit o [5]
Toxicity For 1-Undecanol: 402 (or similar)
LD50 > 5 g/kg
Not determined
) for 6-Undecanol. o
Acute Inhalation OECD Guideline
o For 1-Undecanol: Rat o [5]
Toxicity 403 (or similar)
LC50 > 700
mg/m3 (6 h)
Skin
] o Expected to be a n »
Corrosion/Irritatio S Not Specified Not Specified [6]
skin irritant.
n
) Expected to
Serious Eye - -
o cause eye Not Specified Not Specified [6]
Damage/lrritation
irritation.
Respiratory or
) P Y No data » .
Skin ) Not Specified Not Specified
o available.
Sensitization
Germ Cell No data -~ -~
o ] Not Specified Not Specified
Mutagenicity available.
: . No data - -
Carcinogenicity ) Not Specified Not Specified
available.
Reproductive No data - -
o ) Not Specified Not Specified
Toxicity available.
) May cause
STOT-Single ) - -
respiratory Not Specified Not Specified [6]
Exposure

irritation.
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STOT-Repeated No data

) Not Specified Not Specified
Exposure available.
Aspiration No data - -

_ Not Specified Not Specified
Hazard available.

Note on Signaling Pathways: As of the date of this document, no specific studies on the
signaling pathways involved in the toxicological effects of 6-Undecanol were identified in the
public domain. The irritant effects are likely due to the surfactant properties of the alcohol
disrupting cell membranes, a general mechanism for fatty alcohols.

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented are
often not fully disclosed in safety data sheets. However, standardized methods, such as those
from the Organisation for Economic Co-operation and Development (OECD) and ASTM
International, are typically employed.

Flash Point Determination

The flash point is commonly determined using either a closed-cup or open-cup apparatus.[7]
Methods like the Pensky-Martens Closed Cup (ASTM D93) or Setaflash Closed-Cup (ASTM
D3278) are standard.[8] These involve heating the substance at a controlled rate and
introducing an ignition source at intervals to determine the lowest temperature at which the
vapors ignite.[8]

Acute Toxicity Testing

The LD50 (median lethal dose) and LC50 (median lethal concentration) values are determined
through acute toxicity studies. The OECD provides several guidelines for these tests to
minimize the number of animals used while ensuring scientific validity. These include:

o OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method uses
a stepwise procedure with a small number of animals per step to classify a substance's
toxicity.[9]
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o OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method is
also designed to reduce animal usage and provides a point estimate of the LD50.[10]

These protocols involve administering the substance to animals (commonly rats or mice) at
various dose levels and observing them for a set period for signs of toxicity and mortality.[9][10]

Fire and Explosion Hazards

6-Undecanol is a combustible liquid and is classified as a flammable solid by some sources.[1]
Vapors may form explosive mixtures with air.

Table 3: Fire and Explosion Hazard Data

Hazard Data Source(s)

o Flammable Solid, Category 2
GHS Classification [1]
(as per some sources)

Signal Word

Warning

[1]

Hazard Statement

H228: Flammable solid

[1]

Suitable Extinguishing Media

Water spray, carbon dioxide
(COy2), dry chemical, alcohol-
resistant foam.

[5]

Unsuitable Extinguishing
Media

No information available.

[5]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (CO2)

[5]

Handling and Storage

Handling

o Wear appropriate personal protective equipment (PPE) as detailed in Section 6.0.

o Ensure adequate ventilation in the handling area.
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Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong acids and oxidizing agents.[5]
Exposure Controls and Personal Protective
Equipment

Engineering Controls

e Use in a well-ventilated area. Local exhaust ventilation is recommended.

e Ensure that eyewash stations and safety showers are close to the workstation location.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin exposure.[5]

» Respiratory Protection: If ventilation is inadequate or if vapors/mists are generated, use a
NIOSH/MSHA-approved respirator.[5]

First-Aid Measures
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Inhalation

e Move the person to fresh air.
« If breathing is difficult, give oxygen.
« If not breathing, give artificial respiration.

o Seek medical attention if symptoms persist.[5]

Skin Contact

o Immediately wash off with soap and plenty of water for at least 15 minutes while removing all
contaminated clothing and shoes.[5]

o Seek medical attention if skin irritation persists.[5]

Eye Contact

o Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[5]
» Remove contact lenses, if present and easy to do. Continue rinsing.

e Get medical attention.[5]

Ingestion

e Do NOT induce vomiting.

» Rinse mouth with water.

» Never give anything by mouth to an unconscious person.
o Call a physician or poison control center immediately.
Accidental Release Measures

o Ensure adequate ventilation.

» Remove all sources of ignition.
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Wear appropriate personal protective equipment.

Absorb the spill with inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material in a suitable, closed container for disposal.

Prevent the spill from entering drains or waterways.

Ecotoxicological Information

6-Undecanol is expected to be toxic to aquatic life with long-lasting effects.[5] Specific
ecotoxicity data for 6-Undecanol is limited, but long-chain alcohols as a category are known to
have aquatic toxicity.[11]

Visualizations
Laboratory Safety Workflow for Handling 6-Undecanol
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Figure 1: General Laboratory Workflow for Handling 6-Undecanol
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Figure 1: General Laboratory Workflow for Handling 6-Undecanol
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First-Aid Decision Process for 6-Undecanol Exposure

Exposure Occurs

Move to fresh air. Remove contaminated clothing. Rinse eyes with water for 15 min. Do NOT induce vomiting.

Provide oxygen if needed. Wash skin with soap and water for 15 min. Remove contact lenses. Rinse mouth.
Seek medical attention. Seek medical attention if irritation persists. Seek immediate medical attention. Seek immediate medical attention.

Figure 2: First-Aid Decision Process for 6-Undecanol Exposure

Click to download full resolution via product page

Figure 2: First-Aid Decision Process for 6-Undecanol Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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